Cas no 1804590-09-7 (4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804590-09-7
• MF: C₇H₃F₃IN₃O
• MW: 329.01790356636
• CID: 4911204
• Update Time: 2025-11-06

4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3IN3O/c8-7(9,10)15-6-4(11)5(13)3(1-12)2-14-6/h2H,(H2,13,14)
• InChI Key： DVXKDGXMHFMBGQ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C#N)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine

4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804590-09-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804590-09-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate structural framework, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a cyano group, an iodo substituent, and a trifluoromethoxy moiety, makes it a versatile building block for synthetic chemists.

The significance of this compound lies in its ability to serve as a precursor for a wide array of pharmacologically active molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine core of 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine provides a scaffold that can be modified to achieve high selectivity and potency. This has made it a preferred choice for medicinal chemists working on oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the iodo and amino groups, this compound can be readily incorporated into molecules designed to inhibit specific kinases. For instance, recent studies have demonstrated its utility in the synthesis of inhibitors targeting tyrosine kinases, which are pivotal in cancer cell proliferation and survival.

The trifluoromethoxy group in 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine adds another layer of complexity and functionality. This group is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design. In particular, trifluoromethoxy-substituted compounds have shown promise in the development of antiviral and antibacterial agents due to their ability to interfere with viral protease activity and bacterial enzymes.

In addition to its applications in kinase inhibition, 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine has also been explored in the development of drugs targeting neurological disorders. The cyano group, while potentially challenging to handle due to its reactivity, offers opportunities for further functionalization. Researchers have utilized this compound to synthesize analogs of known neuroactive compounds, aiming to improve their pharmacokinetic properties and reduce side effects.

The iodo substituent on the pyridine ring provides another avenue for chemical modification. Iodine is a well-known halogen that can participate in various coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in pharmaceutical synthesis. This allows for the introduction of aryl groups into the molecule, expanding its potential applications. For example, researchers have used 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine to develop novel antipsychotic agents by incorporating aryl rings that enhance receptor binding affinity.

The versatility of 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine is further highlighted by its use in combinatorial chemistry and library synthesis. These approaches involve generating large libraries of compounds that can be screened for biological activity. The ability to rapidly modify this intermediate allows researchers to explore diverse chemical space efficiently, accelerating the discovery process.

In conclusion, 4-Amino-5-cyano-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804590-09-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.